Cas no 19166-75-7 (4-oxopiperidine-3-carbonitrile)
4-Oxopiperidine-3-carbonitrile is a versatile heterocyclic compound featuring a piperidine scaffold with a carbonyl group at the 4-position and a nitrile substituent at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both ketone and nitrile functionalities allows for diverse chemical transformations, including nucleophilic additions, cyclizations, and further functionalizations. Its rigid framework and electron-withdrawing groups enhance reactivity in condensation and substitution reactions. The compound is commonly utilized in the development of bioactive molecules, offering synthetic flexibility for medicinal chemistry applications. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.
19166-75-7 structure
Product Name:4-oxopiperidine-3-carbonitrile
CAS No:19166-75-7
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD00955834
CID:138841
PubChem ID:3782180
Update Time:2025-06-07
4-oxopiperidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarbonitrile,4-oxo-
- 3-Cyano-4-Piperidione
- 3-Cyano-4-piperidone
- 4-oxo-3-Piperidinecarbonitrile
- 4-Oxopiperidine-3-carbonitrile
- 3-Cyano-4-piperidon
- 4-OXO-NIPECOTONITRILE
- 4-Oxo-piperidin-3-carbonitril
- 4-oxo-piperidine-3-carbonitrile
- 4-Oxonipecotonitrile
- 3-Cyano-4-Piperidonehcl
- 3-Piperidinecarbonitrile, 4-oxo-
- SCHEMBL9425872
- DTXSID50396344
- FT-0600454
- MFCD00955834
- 19166-75-7
- CS-0053685
- EN300-1654861
- PB21729
- AB1358
- Q-102986
- FS-6396
- AMY33722
- AKOS006273993
- SY097064
- A813511
- DB-006416
- 4-oxopiperidine-3-carbonitrile
-
- MDL： MFCD00955834
- Inchi： 1S/C6H8N2O/c7-3-5-4-8-2-1-6(5)9/h5,8H,1-2,4H2
- InChI Key： OSRLEVNOSVHSQN-UHFFFAOYSA-N
- SMILES： O=C1CCNCC1C#N
Computed Properties
- Exact Mass: 124.06400
- Monoisotopic Mass: 124.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9A^2
- XLogP3: -0.8
Experimental Properties
- Density: 1.14
- Boiling Point: 300.8±37.0°C at 760 mmHg
- Flash Point: 135.7 °C
- Refractive Index: 1.491
- PSA: 52.89000
- LogP: 0.01738
4-oxopiperidine-3-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
4-oxopiperidine-3-carbonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-oxopiperidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 077827-250mg |
3-Cyano-4-piperidone |
19166-75-7 | 95% | 250mg |
￡105.00 | 2022-03-01 | |
| Alichem | A129011203-5g |
3-Cyano-4-piperidone |
19166-75-7 | 95% | 5g |
$742.50 | 2023-09-02 | |
| TRC | O870110-50mg |
4-Oxo-3-piperidinecarbonitrile |
19166-75-7 | 50mg |
$ 75.00 | 2023-04-15 | ||
| TRC | O870110-250mg |
4-Oxo-3-piperidinecarbonitrile |
19166-75-7 | 250mg |
$ 138.00 | 2023-04-15 | ||
| TRC | O870110-1g |
4-Oxo-3-piperidinecarbonitrile |
19166-75-7 | 1g |
$ 230.00 | 2022-06-03 | ||
| TRC | O870110-2.5g |
4-Oxo-3-piperidinecarbonitrile |
19166-75-7 | 2.5g |
$ 586.00 | 2023-04-15 | ||
| TRC | O870110-5g |
4-Oxo-3-piperidinecarbonitrile |
19166-75-7 | 5g |
$ 999.00 | 2023-04-15 | ||
| TRC | O870110-10g |
4-Oxo-3-piperidinecarbonitrile |
19166-75-7 | 10g |
$ 1717.00 | 2023-04-15 | ||
| Chemenu | CM107436-1g |
4-oxopiperidine-3-carbonitrile |
19166-75-7 | 97% | 1g |
$215 | 2023-03-07 | |
| Fluorochem | 077827-1g |
3-Cyano-4-piperidone |
19166-75-7 | 95% | 1g |
￡193.00 | 2022-03-01 |
4-oxopiperidine-3-carbonitrile Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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